Cas no 1432681-96-3 (2,6-dimethoxy-3-(methylsulfanyl)benzoic acid)

• Product Name: 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid
• CAS No: 1432681-96-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 4599690
• PubChem ID: 71758034
• Update Time: 2025-05-20

2,6-dimethoxy-3-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid

• Inchi： 1S/C10H12O4S/c1-13-6-4-5-7(15-3)9(14-2)8(6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： JIAWNEVMLDUMIS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC(SC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid

2,6-Dimethoxy-3-(Methylsulfanyl)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1432681-96-3, commonly referred to as 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and latest research findings related to this compound.

2,6-Dimethoxy-3-(methylsulfanyl)benzoic acid is characterized by its benzoic acid backbone, with substituents at positions 2, 3, and 6. The methoxy groups at positions 2 and 6 contribute to the molecule's stability and solubility, while the methylsulfanyl group at position 3 introduces sulfur-based reactivity. This combination of functional groups makes the compound versatile for both synthetic and applied research.

Recent studies have highlighted the importance of methylsulfanyl-containing compounds in medicinal chemistry. For instance, researchers have explored the potential of 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid as a precursor for drug development. Its ability to act as a scaffold for bioactive molecules has been demonstrated in several pharmacological studies.

The synthesis of 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid typically involves multi-step organic reactions. A common approach includes the introduction of methoxy groups via nucleophilic aromatic substitution followed by the addition of a methylsulfanyl group through thiolation or sulfonation reactions. The optimization of these steps has been a focus of recent research to enhance yield and purity.

In terms of biological activity, 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid has shown promise in anti-inflammatory and antioxidant assays. Its sulfur-containing group plays a crucial role in these activities by modulating reactive oxygen species (ROS) levels. Additionally, preliminary studies suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for further investigation in oncology research.

From an environmental perspective, the degradation pathways of 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid have been studied under various conditions. Researchers have found that the compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions. This information is critical for assessing its environmental impact and ensuring safe disposal practices.

The application of 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid extends beyond pharmaceuticals into materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and sensor technology. Recent advancements in green chemistry have also prompted researchers to investigate more sustainable methods for synthesizing this compound.

In conclusion, 2,6-dimethoxy-3-(methylsulfanyl)benzoic acid (CAS No. 1432681-96-3) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties and recent research breakthroughs underscore its importance as a valuable tool in both academic and industrial settings.